N-(5-chloro-2-methoxyphenyl)-2-[(mesitylsulfonyl)(methyl)amino]acetamide

• Molecular Formula: C19H23ClN2O4S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C19H23ClN2O4S/c1-12-8-13(2)19(14(3)9-12)27(24,25)22(4)11-18(23)21-16-10-15(20)6-7-17(16)26-5/h6-10H,11H2,1-5H3,(H,21,23)
• InChI Key: AZBBLPLMTXYALK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)NC2=C(C=CC(=C2)Cl)OC)C

Description

N-(5-chloro-2-methoxyphenyl)-2-[(mesitylsulfonyl)(methyl)amino]acetamide, also known as mesityl oxide derivative (MOD), is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. MOD is a potent inhibitor of protein kinase C (PKC), which plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

MOD binds to the regulatory domain of PKC, preventing its activation by diacylglycerol and other signaling molecules. This results in the inhibition of downstream signaling pathways that are involved in cell growth and survival. MOD has also been shown to induce autophagy, a cellular process that leads to the degradation of damaged proteins and organelles.
Biochemical and physiological effects:
In addition to its anti-cancer properties, MOD has been shown to have other biochemical and physiological effects. It has been shown to inhibit platelet aggregation, making it a potential therapy for thrombotic disorders. MOD has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases, making it a potential therapy for Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

MOD has several advantages as a research tool. It is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in cellular processes. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, MOD has some limitations. Its potency can vary depending on the cell type and experimental conditions, and it can have off-target effects on other kinases. Therefore, it is important to use appropriate controls and confirm the specificity of its effects.

Future Directions

There are several future directions for research on MOD. One direction is to develop more potent and selective PKC inhibitors based on the structure of MOD. Another direction is to investigate the role of PKC in other cellular processes and diseases, such as diabetes and cardiovascular disease. Finally, the therapeutic potential of MOD in cancer and other diseases should be further explored in preclinical and clinical studies.
Conclusion:
In conclusion, N-(5-chloro-2-methoxyphenyl)-2-[(N-(5-chloro-2-methoxyphenyl)-2-[(mesitylsulfonyl)(methyl)amino]acetamidesulfonyl)(methyl)amino]acetamide, or N-(5-chloro-2-methoxyphenyl)-2-[(mesitylsulfonyl)(methyl)amino]acetamide oxide derivative (MOD), is a promising research tool for studying the role of protein kinase C (PKC) in cellular processes and diseases. Its potent and selective inhibition of PKC makes it a valuable tool for cancer research, as well as other areas of research. However, its potency and specificity should be carefully evaluated in each experimental system. Further research is needed to fully understand the potential applications of MOD in various diseases and to develop more potent and selective PKC inhibitors.

Synthesis Methods

MOD can be synthesized by reacting N-(5-chloro-2-methoxyphenyl)-2-[(mesitylsulfonyl)(methyl)amino]acetamide oxide with N-(5-chloro-2-methoxyphenyl)glycine in the presence of a base such as sodium hydroxide. The reaction yields a white crystalline powder that can be purified by recrystallization. The purity of the compound can be confirmed by NMR and mass spectrometry.

Scientific Research Applications

MOD has been extensively studied for its potential applications in cancer research. PKC is overexpressed in many cancer cells, and its inhibition by MOD has been shown to induce apoptosis and inhibit cell proliferation. MOD has also been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a potential adjuvant therapy for cancer treatment.